Ethyl 4-(2-((3-chloro-4-methylphenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(3-chloro-4-methylanilino)-2-oxoethoxy]-6-oxo-1-phenylpyridazine-3-carboxylate
• InChI: InChI=1S/C22H20ClN3O5/c1-3-30-22(29)21-18(12-20(28)26(25-21)16-7-5-4-6-8-16)31-13-19(27)24-15-10-9-14(2)17(23)11-15/h4-12H,3,13H2,1-2H3,(H,24,27)
• InChI Key: NUASMRWQFSQSJY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC(=C(C=C2)C)Cl)C3=CC=CC=C3
• Molecular Formula: C22H20ClN3O5
• Molecular Weight: 441.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethyl ester, an amine, and a pyridazine ring. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds are often synthesized through condensation reactions or through the reaction of an amine with a carboxylic acid or its derivative.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups. The pyridazine ring, in particular, is a six-membered ring with two nitrogen atoms, which can contribute to the stability of the molecule and influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the ethyl ester group could make it more lipophilic, while the amine group could allow it to form hydrogen bonds.

Scientific Research Applications

Synthesis and Characterization

• Research has been conducted on the synthesis and characterization of new compounds derived from ethyl 4-(2-((3-chloro-4-methylphenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate. These compounds have shown potential as antimicrobial agents, highlighting their importance in the development of new treatments for bacterial and fungal infections (Desai, Shihora, & Moradia, 2007).

Antimicrobial Activity

• Novel naphtho(2,1-b)furo-5H-(3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones derived from this compound have been synthesized and evaluated for antimicrobial activity. This research opens avenues for new antimicrobial drug development (Ravindra, Vagdevi, & Vaidya, 2008).

Pharmacological Screening

• The derivatives of ethyl 4-(2-((3-chloro-4-methylphenyl)amino)-2-oxoethoxy)-6-oxo-1-phenyl-1,6-dihydropyridazine-3-carboxylate have been subjected to in vitro pharmacological screening, revealing significant antimicrobial and antioxidant activities. This suggests their potential use in developing therapeutic agents with dual functionalities (Dey et al., 2022).

Herbicidal Activities

• Research into 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives of this compound has shown promising results in herbicidal activities. Some compounds completely inhibited chlorophyll at very low concentrations and exhibited high herbicidal effectiveness against certain plants, suggesting a potential application in agriculture (Xu et al., 2008).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it is intended to be used as a drug, it could interact with biological targets in the body to exert its effects.

Future Directions

The future research directions for this compound could include further studies to determine its physical and chemical properties, its reactivity, and its potential uses. It could also be interesting to explore its potential biological activity.